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Compound of Interest

Compound Name: (R)-DTBM-Garphos

CAS No.: 1365531-99-2

Cat. No.: B3177177

Get Quote

Executive Summary & Ligand Profile
(R)-DTBM-Garphos is a member of the atropisomeric biaryl diphosphine ligand family.[1] It

combines a rigid 4,4',6,6'-tetramethoxybiphenyl backbone with sterically demanding and

electron-rich 3,5-di-tert-butyl-4-methoxyphenyl (DTBM) substituents on the phosphorus atoms.

[1]

This ligand is engineered to address limitations found in earlier generations (e.g., BINAP, MeO-

Biphep) by providing a tighter chiral pocket and enhanced electronic density.[1] It is particularly

distinguished in Rhodium-catalyzed C-H activation and asymmetric hydrofunctionalization,

where it often outperforms the industry-standard DTBM-Segphos.[1]
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Feature Description Function

Backbone 4,4',6,6'-Tetramethoxybiphenyl

The 6,6'-methoxy groups

enforce atropisomerism (axial

chirality) and high rigidity.[1]

The 4,4'-methoxy groups

increase electron density on

the biaryl system.[1]

P-Substituents
DTBM (3,5-di-tert-butyl-4-

methoxyphenyl)

Massive steric bulk creates a

highly defined chiral pocket;

electron-rich nature facilitates

oxidative addition in catalytic

cycles.[1]

CAS Number 1365531-99-2
Unique identifier for the (R)-

enantiomer.[1]

Primary Metals Rh, Pd, Cu

Optimized for soft transition

metals requiring bidentate

coordination.[1]

Comparative Analysis: DTBM-Garphos vs.
Alternatives
The following analysis compares (R)-DTBM-Garphos against its closest competitors: (R)-

DTBM-Segphos and (S)-BINAP.

Performance Metrics in Key Applications
A. Rh-Catalyzed Enantioselective Dehydrogenative Silylation
This reaction represents a "holy grail" in C-H activation—converting unactivated C(sp³)-H

bonds into C-Si bonds.[1]
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Parameter (R)-DTBM-Garphos (R)-DTBM-Segphos (S)-BINAP

Yield 81% 65% <10%

Enantioselectivity (ee) 96% 88% N/A

Regioselectivity
>20:1 (C-H vs

Hydrosilylation)
~10:1 Poor

Mechanism Note

The bulky DTBM

groups suppress non-

selective

hydrosilylation, while

the Garphos

backbone geometry

favors the specific C-

H insertion transition

state.[1]

Good performance,

but slightly less rigid

backbone allows more

side reactions.[1]

Lacks the steric bulk

(DTBM) and electronic

richness required for

this difficult oxidative

addition.[1]

B. Rh-Catalyzed Hydrofunctionalization of Alkynes/Allenes
In the synthesis of chiral benzodiazepines via hydroamination:

(R)-DTBM-Garphos: Achieved 80:20 er (enantiomeric ratio) with moderate yields.[1][2]

(R)-DTBM-Segphos: Achieved significantly lower selectivity (14-34% ee) under identical

conditions.[1]

Insight: The specific "bite angle" and electronic profile of the tetramethoxy backbone in

Garphos provided the necessary geometry to distinguish the prochiral faces of the

intermediate, whereas the methylenedioxy backbone of Segphos was too flexible or

geometrically mismatched for this specific substrate class.[1]

Decision Matrix: When to Select DTBM-Garphos
Use the logic flow below to determine ligand suitability.
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Select Ligand for Asymmetric Catalysis

Reaction Type?

C(sp3)-H Silylation / Activation Standard Hydrogenation (C=O, C=C)Hydrofunctionalization (C-N, C-O)

Select DTBM-Garphos
(High steric demand + specific geometry)

Best Selectivity

Select DTBM-Segphos
(General Purpose High-Performance)

First Screen

Select BINAP
(Cost-effective, standard substrates)

BaselineIf Segphos fails (e.g. Benzodiazepines)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting DTBM-Garphos based on reaction class.

Detailed Experimental Protocol
Protocol: Rh-Catalyzed Enantioselective
Dehydrogenative Silylation of C(sp³)-H Bonds
Objective: Synthesize chiral silanes via intramolecular C-H activation. This protocol validates

the unique capability of (R)-DTBM-Garphos to promote C-H activation over competitive

hydrosilylation.[1]

Reagents & Materials
Catalyst Precursor: [Rh(cod)Cl]₂ (Bis(1,5-cyclooctadiene)rhodium(I) chloride dimer).[1]

Ligand: (R)-DTBM-Garphos (Smolecule/Strem).[1][3]

Substrate: 2-Isopropylphenylsilane (or similar hydrosilane precursor).[1][3]

Hydrogen Acceptor: Norbornene (scavenges H₂ to drive dehydrogenation).[1]
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Solvent: THF (Anhydrous, degassed).[1]

Temperature: 45–60 °C.[1]

Step-by-Step Workflow
Catalyst Formation (In-situ):

In a nitrogen-filled glovebox, weigh [Rh(cod)Cl]₂ (2.5 mol%) and (R)-DTBM-Garphos (3.0

mol%) into a dried screw-cap vial.[1]

Dissolve in anhydrous THF (0.5 M concentration relative to substrate).[1]

Stir at room temperature for 15 minutes. The solution should turn a deep orange/red,

indicating the formation of the active [Rh(L)*] species.[1]

Reaction Assembly:

Add the substrate (1.0 equiv) and Norbornene (1.1 equiv) to the catalyst solution.[1]

Seal the vial tightly.[1]

Transfer to a heating block set to 50 °C.

Monitoring:

Monitor reaction progress via GC-MS or NMR.[1]

Critical Checkpoint: Look for the disappearance of the Si-H peak (~3.5-4.5 ppm in ¹H

NMR).[1]

The reaction typically reaches completion in 12–24 hours.[1]

Work-up & Purification:

Cool the mixture to room temperature.

Concentrate under reduced pressure.[1][4]
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Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).[1]

Note: DTBM-Garphos is highly lipophilic; ensure it is separated from the product (it often

elutes early with non-polar solvents).[1]

Validation:

Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H or AD-H

column).[1]

Mechanistic Pathway (Dehydrogenative Silylation)[1][3]

[Rh(cod)Cl]2
+ (R)-DTBM-Garphos

Active Species
[Rh(Garphos)]+

Oxidative Addition
(Si-H bond)

Substrate Coordination
(Agostic C-H)

C-H Activation
(Rate Limiting)

Steric Control
by DTBM

Reductive Elimination
(C-Si bond formation)

H2 Removal
(Norbornene -> Norbornane)H transfer

Product Release

Click to download full resolution via product page
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Figure 2: The steric bulk of DTBM-Garphos forces the C-H activation step to occur with high

enantiocontrol, while the hydrogen acceptor removes H₂ to prevent reversibility.[1]

Scientific Integrity & Sourcing
Why (R)-DTBM-Garphos Works
The efficacy of this ligand stems from the "Steric-Electronic Match."[1][3]

Electronic: The 4,4',6,6'-tetramethoxy backbone makes the phosphine centers more

electron-rich than standard BINAP, facilitating the oxidative addition of strong bonds (like C-H

or Si-H).[1]

Steric: The DTBM groups are among the bulkiest available.[1] They create a "wall" that

blocks the non-preferred transition state.[1] In the silylation protocol above, this bulk prevents

the Rh center from engaging in the easier, but non-selective, hydrosilylation of the aromatic

ring or alkene (if present).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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